Cas no 112359-91-8 (Benzoic acid, 3-amino-2,4,6-triiodo-, 2-ethoxy-2-oxoethyl ester)

• Product Name: Benzoic acid, 3-amino-2,4,6-triiodo-, 2-ethoxy-2-oxoethyl ester
• CAS No: 112359-91-8
• MF: C₁₁H₁₀I₃NO₄
• MW: 600.914820194244
• CID: 3617429
• Update Time: 2025-04-18

Benzoic acid, 3-amino-2,4,6-triiodo-, 2-ethoxy-2-oxoethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-amino-2,4,6-triiodo-, 2-ethoxy-2-oxoethyl ester

• Inchi： 1S/C11H10I3NO4/c1-2-18-7(16)4-19-11(17)8-5(12)3-6(13)10(15)9(8)14/h3H,2,4,15H2,1H3
• InChI Key： CIIQLGSBZCXIDH-UHFFFAOYSA-N
• SMILES： C(OCC(OCC)=O)(=O)C1=C(I)C=C(I)C(N)=C1I

Experimental Properties

• Density: 2.414±0.06 g/cm3(Predicted)
• Melting Point: 125.2-128.4 °C
• Boiling Point: 549.8±50.0 °C(Predicted)
• pka: -1.63±0.10(Predicted)